Cas no 2565806-05-3 (Cyclohexanol, 2-[3-(ethylthio)phenyl]-)
Cyclohexanol, 2-[3-(ethylthio)phenyl]- Chemical and Physical Properties
Names and Identifiers
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- Cyclohexanol, 2-[3-(ethylthio)phenyl]-
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- MDL: MFCD31923659
- Inchi: 1S/C14H20OS/c1-2-16-12-7-5-6-11(10-12)13-8-3-4-9-14(13)15/h5-7,10,13-15H,2-4,8-9H2,1H3
- InChI Key: AKMQMXGMQXITJS-UHFFFAOYSA-N
- SMILES: C1(O)CCCCC1C1=CC=CC(SCC)=C1
Cyclohexanol, 2-[3-(ethylthio)phenyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB556539-1 g |
2-[3-(Ethylthio)phenyl]cyclohexan-1-ol; . |
2565806-05-3 | 1g |
€668.20 | 2023-03-19 | ||
| abcr | AB556539-5 g |
2-[3-(Ethylthio)phenyl]cyclohexan-1-ol; . |
2565806-05-3 | 5g |
€2,095.00 | 2023-03-19 | ||
| abcr | AB556539-1g |
2-[3-(Ethylthio)phenyl]cyclohexan-1-ol; . |
2565806-05-3 | 1g |
€668.20 | 2023-08-31 | ||
| abcr | AB556539-5g |
2-[3-(Ethylthio)phenyl]cyclohexan-1-ol; . |
2565806-05-3 | 5g |
€2095.00 | 2023-08-31 |
Cyclohexanol, 2-[3-(ethylthio)phenyl]- Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
Additional information on Cyclohexanol, 2-[3-(ethylthio)phenyl]-
Recent Advances in the Study of Cyclohexanol, 2-[3-(ethylthio)phenyl]- (CAS: 2565806-05-3) in Chemical Biology and Pharmaceutical Research
Cyclohexanol, 2-[3-(ethylthio)phenyl]- (CAS: 2565806-05-3) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclohexanol backbone and ethylthio-substituted phenyl group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense scientific inquiry.
The synthesis of Cyclohexanol, 2-[3-(ethylthio)phenyl]- has been optimized in recent years, with researchers developing more efficient and scalable methods. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic approach that significantly improved the yield and purity of the compound. This advancement is critical for its potential large-scale production and subsequent pharmacological evaluation.
Pharmacological studies have revealed that Cyclohexanol, 2-[3-(ethylthio)phenyl]- exhibits notable anti-inflammatory and antioxidant properties. In vitro and in vivo experiments demonstrated its ability to inhibit key inflammatory mediators such as TNF-α and IL-6, suggesting its potential as a therapeutic agent for inflammatory diseases. Furthermore, its antioxidant activity was found to be comparable to that of established antioxidants like ascorbic acid, highlighting its dual therapeutic benefits.
Another area of interest is the compound's potential application in oncology. Preliminary studies indicate that Cyclohexanol, 2-[3-(ethylthio)phenyl]- may interfere with cancer cell proliferation by modulating specific signaling pathways. Research published in Cancer Research (2023) showed that the compound induced apoptosis in several cancer cell lines, including breast and lung cancer, without significant toxicity to normal cells. These findings underscore its potential as a targeted anticancer agent.
Despite these promising results, further research is needed to fully elucidate the compound's mechanisms of action and to assess its safety and efficacy in clinical settings. Current studies are focusing on pharmacokinetics and toxicology to pave the way for potential clinical trials. The compound's unique chemical structure and multifaceted biological activities make it a compelling candidate for future drug development.
In conclusion, Cyclohexanol, 2-[3-(ethylthio)phenyl]- (CAS: 2565806-05-3) represents a promising avenue in chemical biology and pharmaceutical research. Its diverse pharmacological properties, coupled with recent advancements in synthesis and mechanistic understanding, position it as a compound of significant interest for future therapeutic applications. Continued research and development will be essential to unlock its full potential and translate these findings into clinical benefits.
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